4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)-N-phenyl-2-thiophenecarboxamide

• IUPAC Name: 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-phenylthiophene-2-carboxamide
• InChI: InChI=1S/C20H18N2O3S2/c23-20(21-16-9-2-1-3-10-16)19-13-17(14-26-19)27(24,25)22-12-6-8-15-7-4-5-11-18(15)22/h1-5,7,9-11,13-14H,6,8,12H2,(H,21,23)
• InChI Key: MYZGHFFPPBISGN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CSC(=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol

Description

The compound “4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)-N-phenyl-2-thiophenecarboxamide” is a complex organic molecule. It contains a 3,4-dihydro-1(2H)-quinolinylsulfonyl moiety, a phenyl group, and a 2-thiophenecarboxamide moiety. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an existing study on this compound, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. Common reactions for similar compounds include hydrogenation and various types of cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential applications in fields like medicine or materials science. This could involve in-depth experimental studies and potentially computational modeling.